Cas no 183274-54-6 (5-Bromo-4-chloro-2-(methylthio)-7h-pyrrolo[2,3-d]pyrimidine)

• Product Name: 5-Bromo-4-chloro-2-(methylthio)-7h-pyrrolo[2,3-d]pyrimidine
• CAS No: 183274-54-6
• MF: C₇H₅BrClN₃S
• MW: 278.55669760704
• CID: 840344
• Update Time: 2023-08-02

5-Bromo-4-chloro-2-(methylthio)-7h-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine
• 5-bromo-4-chloro-2-(methylthio)- 7H-Pyrrolo[2,3-d]pyrimidine
• 5-Bromo-4-chloro-2-methylsulfanyl-7h-pyrrolo[2,3-d]pyrimidine
• 5-bromo-4-chloro-2-(2,5-dimethyl-1H-pyrrol-1-yl)-6-methylpyrimidine
• 5-BROMO-4-CHLORO-2-(2,5-DIMETHYL-PYRROL-1-YL)-6-METHYL-PYRIMIDINE
• 5-bromo-4-chloro-2-(methylthio)-7H-pyrrolo< 2,3-d> pyrimidine
• AGN-PC-0CVC42
• AT-159
• KB-204784
• PB13494
• PYRIMIDINE, 5-BROMO-4-CHLORO-2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-6-METHYL-
• 5-bromo-4-chloro-2-(methylthio)-7h-pyrrolo[2,3-d]pyrimidine
• NSC105824
• C7H5BrClN3S
• NCIOpen2_007276
• FCH1392308
• Z2955
• 2-(Methylthio)-4-chloro-5-bromo-7H-pyrrolo[2,3-d]pyrimidine
• 5-Bromo-4-chloro-2-(methylthio)-7h-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C7H5BrClN3S/c1-13-7-11-5(9)4-3(8)2-10-6(4)12-7/h2H,1H3,(H,10,11,12)
• InChI Key： ILLCBZWHQZHRBS-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=C(N=C(N=2)SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 66.9